2-(Benzyloxy)-4-bromo-5-chloroaniline

• IUPAC Name: 4-bromo-5-chloro-2-phenylmethoxyaniline
• InChI: InChI=1S/C13H11BrClNO/c14-10-6-13(12(16)7-11(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8,16H2
• InChI Key: TWWVPGMOMPSJSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2N)Cl)Br
• Molecular Formula: C13H11BrClNO
• DSSTOX Substance ID: DTXSID501240159
• Molecular Weight: 312.59 g/mol
• CAS RN: 1403483-68-0

Description

“2-(Benzyloxy)-4-bromo-5-chloroaniline” is a complex organic compound that likely contains a benzene ring due to the presence of the term ‘benzyloxy’. This suggests that it has a benzene ring with a benzyloxy (benzyl and oxygen) substituent. The ‘4-bromo-5-chloroaniline’ part indicates the presence of bromine and chlorine substituents on the benzene ring, as well as an aniline (NH2) group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the benzyloxy group, the bromine, the chlorine, and the aniline group. The exact process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction. The benzyloxy group would likely be attached to the benzene ring, with the bromine and chlorine substituents on the 4th and 5th positions, respectively, and the aniline group on the 2nd position.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack. Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its spectral data (IR, NMR, etc.).

Scientific Research Applications

Synthesis and Characterization

2-(Benzyloxy)-4-bromo-5-chloroaniline serves as a precursor in the synthesis of various biologically active compounds. For instance, its derivatives, including azo-pyrazoline compounds, have been synthesized and characterized, demonstrating significant antibacterial activity against both gram-negative and gram-positive bacteria (Hawaiz & Samad, 2012). These findings suggest potential applications in developing new antimicrobial agents.

Chemical Synthesis and Reactions

In chemical synthesis, this compound is utilized for the preparation of various chemical intermediates. For example, a safe and convenient synthesis method for 4-benzyloxy-3-chloroaniline, a closely related compound, has been developed, indicating the compound's significance in large-scale chemical production processes (Chen et al., 2008).

Antimicrobial Applications

Research has explored the synthesis of trans-2-benzyloxy-3(4-chloro(bromophenyl)oxiranes and their application as antimicrobial additives in oils and fuels (Talybov et al., 2022). This suggests a potential for this compound derivatives in enhancing the antimicrobial properties of industrial products.

Directed Synthesis for Biological Activities

The directed synthesis of 4- and 5-substituted 1-hydroxyimidazoles through lithiation and metal-halogen exchange has been reported, where derivatives of this compound have shown potential in biological activities (Eriksen et al., 2001).

Photochemical Studies

The generation and reactivity of 4-aminophenyl cation by photolysis of 4-chloroaniline, closely related to this compound, have been investigated, revealing insights into the photochemical properties of such compounds (Guizzardi et al., 2001).

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

As with any chemical compound, handling “2-(Benzyloxy)-4-bromo-5-chloroaniline” would require appropriate safety measures. This might include wearing personal protective equipment, avoiding inhalation or contact with skin and eyes, and ensuring adequate ventilation.

Future Directions

The future directions for this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.